Cas no 109725-59-9 (Acetamide,N-[4-[(3,6-dioxo-1,4-cyclohexadien-1-yl)sulfonyl]phenyl]-)

• Product Name: Acetamide,N-[4-[(3,6-dioxo-1,4-cyclohexadien-1-yl)sulfonyl]phenyl]-
• CAS No: 109725-59-9
• MF: C₁₄H₁₁NO₅S
• MW: 305.305842638016
• CID: 167693
• PubChem ID: 272971
• Update Time: 2025-04-19

Acetamide,N-[4-[(3,6-dioxo-1,4-cyclohexadien-1-yl)sulfonyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-[(3,6-dioxo-1,4-cyclohexadien-1-yl)sulfonyl]phenyl]-
• 4'-(p-Benzoquinonylsulfonyl)acetanilide
• NSC-117783
• Acetanilide, 4'-(p-benzoquinonylsulfonyl)-
• DTXSID20911306
• NSC117783
• N-[4-(3,6-Dioxocyclohexa-1,4-diene-1-sulfonyl)phenyl]ethanimidic acid
• 109725-59-9

• Inchi： 1S/C14H11NO5S/c1-9(16)15-10-2-5-12(6-3-10)21(19,20)14-8-11(17)4-7-13(14)18/h2-8H,1H3,(H,15,16)
• InChI Key： YMJDSXVYFANYJR-UHFFFAOYSA-N
• SMILES： S(C1=CC(C=CC1=O)=O)(C1C=CC(=CC=1)NC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 305.03583
• Monoisotopic Mass: 305.03579362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 97.38